Cas no 3420-36-8 (12-(3-octyloxiran-2-yl)dodecanoic acid)

• Product Name: 12-(3-octyloxiran-2-yl)dodecanoic acid
• CAS No: 3420-36-8
• MF: C₂₂H₄₂O₃
• MW: 354.567087650299
• CID: 1461626
• PubChem ID: 99116658
• Update Time: 2025-04-20

12-(3-octyloxiran-2-yl)dodecanoic acid Chemical and Physical Properties

Names and Identifiers

• 12-(3-octyloxiran-2-yl)dodecanoic acid
• 12-[(3R)-3-Octyloxiran-2-yl]dodecanoic acid
• 2-oxiranedodecanoic acid, 3-octyl-, (3S)-
• (+/-)-erythro-13,14-epoxy-docosanoic acid
• 3β-Octyloxirane-2β-dodecanoic acid
• NSYDMBURIUSUDH-LEWJYISDSA-N
• 3420-36-8
• DTXSID80883974
• 2-Oxiranedodecanoic acid, 3-octyl-, (2R,3S)-rel-
• cis-13,14-Epoxydocosanoic acid

• Inchi： 1S/C22H42O3/c1-2-3-4-5-11-14-17-20-21(25-20)18-15-12-9-7-6-8-10-13-16-19-22(23)24/h20-21H,2-19H2,1H3,(H,23,24)/t20-,21+/m0/s1
• InChI Key： NSYDMBURIUSUDH-LEWJYISDSA-N
• SMILES： O1[C@@H](CCCCCCCC)[C@H]1CCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 354.31356
• Monoisotopic Mass: 354.313395
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 19
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8
• XLogP3: 8.3

Experimental Properties

• Density: 0.937
• Boiling Point: 475°C at 760 mmHg
• Flash Point: 151.6°C
• Refractive Index: 1.468
• PSA: 49.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids